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Cat. No.: B10788266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-CCT250863 is a potent and selective inhibitor of the serine/threonine kinase NEK2.[1][2]

NEK2 plays a crucial role in the regulation of the cell cycle, particularly in centrosome

separation during G2/M phase.[1][2] Aberrant expression and activity of NEK2 have been

implicated in the progression of various cancers, making it an attractive target for therapeutic

intervention. These application notes provide detailed protocols for the use of (Rac)-

CCT250863 in cell culture experiments to investigate its biological effects.

Mechanism of Action
(Rac)-CCT250863 acts as a selective and reversible inhibitor of NEK2 kinase activity.[1] By

inhibiting NEK2, the compound disrupts the normal process of centrosome separation, leading

to mitotic arrest and subsequent induction of apoptosis in cancer cells.[1] This targeted

inhibition of a key cell cycle regulator makes (Rac)-CCT250863 a valuable tool for cancer

research and drug development.

Signaling Pathway
The following diagram illustrates the central role of NEK2 in cell cycle progression and how its

inhibition by (Rac)-CCT250863 can impact downstream signaling.
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NEK2 Signaling Pathway and Inhibition by (Rac)-CCT250863
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MTT Cell Viability Assay Workflow

Workflow

1. Seed Cells
(96-well plate)

2. Treat with (Rac)-CCT250863
(Serial Dilutions)

3. Incubate
(e.g., 24, 48, 72 hours)

4. Add MTT Reagent

5. Incubate
(2-4 hours)

6. Add Solubilization Solution

7. Measure Absorbance
(570 nm)

8. Analyze Data
(Calculate IC₅₀)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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